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Compound of Interest

Compound Name: m-PEG9-Br

Cat. No.: B1676803

This guide provides a comprehensive overview of the safety data for m-PEG9-Br, tailored for
researchers, scientists, and professionals in drug development. The information is compiled
from various supplier safety data sheets to ensure a thorough understanding of the handling,
storage, and potential hazards of this compound.

Product Identification and Properties

¢ Product Name: m-PEG9-bromide

e Synonyms: Bromo-PEG9-methoxy; 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosane, 28-
bromo-; mMPEG9-Br; Methyl-PEG9-bromide[1]

 Intended Use: For laboratory research purposes, including the synthesis of substances and
PEGylation of proteins, peptides, and oligos.[2][3]

The physical and chemical properties of m-PEG9-Br are summarized in the table below.
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Property Value Reference(s)

CAS Number 125562-30-3 [1][41[5]

Molecular Formula C19H39Bro9 [11[2][41[5]

Molecular Weight 491.4 g/mol [11[4115]

Appearance Solid [2]

Purity 98% [4][5]

Solubility Soluble in Water, DMSO, (5]
DCM, DMF

Boiling Point 498.1 £ 40.0 °C (Predicted) [1]

Density 1.190 + 0.06 g/cm? (Predicted) [1]

Shelf Life 1095 days [4]

Storage Condition -20°C [5]

Hazard Identification and Classification

There is some discrepancy in the GHS classification of m-PEG9-Br among suppliers. One

source classifies it as hazardous, while another states it is not a hazardous substance.

Therefore, it is crucial to consult the specific safety data sheet provided by the supplier from

whom the material was purchased and to handle the substance with caution.

Classification according to one supplier[2]:

e GHS Pictograms:

o GHSO07: Exclamation mark

« Signal Word: Warning[4]

e Hazard Statements:

o H302: Harmful if swallowed.[2]
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o H410: Very toxic to aquatic life with long lasting effects.[2]

o Precautionary Statements:

[e]

P264: Wash skin thoroughly after handling.[2]
o P270: Do not eat, drink or smoke when using this product.[2]
o P273: Avoid release to the environment.[2]

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

o P330: Rinse mouth.[2]
o P391: Collect spillage.[2]
o P501: Dispose of contents/container to an approved waste disposal plant.[2]

Another supplier states that mPEG-Bromide derivatives are not classified as a hazardous
substance or mixture.[3] Given this conflicting information, users should exercise caution and
adhere to the more stringent safety precautions.

Handling and Storage

Proper handling and storage are essential to ensure the safety of personnel and the integrity of
the product.

Safe Handling

o Ventilation: Use only in areas with appropriate exhaust ventilation.[2]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Use equipment for eye protection tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]

o Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
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with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands.[3]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[6]

» General Hygiene: Avoid inhalation, and contact with eyes and skin.[2] Avoid dust and aerosol
formation.[2] Do not eat, drink or smoke when using this product.[2] Wash hands before
breaks and at the end of the workday.[7]

Storage

» Conditions: Keep container tightly sealed in a cool, well-ventilated area.[2] A storage
temperature of -20°C is recommended.[5]

e Incompatibilities: Keep away from strong oxidizing agents.[8]

Emergency Procedures
First Aid Measures

« |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2] Rinse
mouth.[2] Never give anything by mouth to an unconscious person.[3]

e If on Skin: Rinse skin thoroughly with large amounts of water.[2] Remove contaminated
clothing and shoes and call a physician.[2]

« If Inhaled: Immediately relocate self or casualty to fresh air.[2] If not breathing, give artificial
respiration.[3]

e If in Eyes: Remove any contact lenses, locate an eye-wash station, and flush eyes
immediately with large amounts of water.[2] Separate eyelids with fingers to ensure
adequate flushing.[2] Promptly call a physician.[2]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation.[8] Avoid dust formation.[8] Wear
personal protective equipment.[3]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let

product enter drains.

e Methods for Cleaning Up: Absorb solutions with finely-powdered liquid-binding material
(diatomite, universal binders).[2] Sweep up and shovel.[3] Keep in suitable, closed
containers for disposal.[3] Decontaminate surfaces and equipment by scrubbing with alcohol.

[2]

Experimental Protocols

Detailed experimental protocols for the safety assessment of m-PEG9-Br are not publicly
available in the reviewed safety data sheets. The hazard classifications are typically based on
data from similar compounds, computational toxicology models (e.g., QSAR), and, where
available, results from standardized toxicity tests. The provided GHS classification (Acute
toxicity, Oral, Category 4) suggests that toxicity testing may have been performed, but the
specific methodologies are not disclosed in the SDS.

Visualized Workflow

The following diagram illustrates a general workflow for the safe handling of a chemical
substance like m-PEG9-Br, from receipt to disposal, based on the information provided in the
safety data sheets.
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Safe Handling Workflow for m-PEG9-Br
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Caption: General workflow for safe handling of m-PEG9-Br.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data Sheet for m-
PEG9-Br]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676803#safety-data-sheet-sds-for-m-peg9-br]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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